Cas no 1877960-25-2 (1-(piperidin-3-yl)-N-(propan-2-yl)cyclopropane-1-carboxamide)

• Product Name: 1-(piperidin-3-yl)-N-(propan-2-yl)cyclopropane-1-carboxamide
• CAS No: 1877960-25-2
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 6028815
• PubChem ID: 165846107
• Update Time: 2025-10-28

1-(piperidin-3-yl)-N-(propan-2-yl)cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(piperidin-3-yl)-N-(propan-2-yl)cyclopropane-1-carboxamide
• EN300-767039
• 1877960-25-2

• Inchi： 1S/C12H22N2O/c1-9(2)14-11(15)12(5-6-12)10-4-3-7-13-8-10/h9-10,13H,3-8H2,1-2H3,(H,14,15)
• InChI Key： RTRIEPPIJKTYDV-UHFFFAOYSA-N
• SMILES： O=C(C1(C2CNCCC2)CC1)NC(C)C

Computed Properties

• Exact Mass: 210.173213330g/mol
• Monoisotopic Mass: 210.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.1Ų

Additional information on 1-(piperidin-3-yl)-N-(propan-2-yl)cyclopropane-1-carboxamide

Introduction to 1-(piperidin-3-yl)-N-(propan-2-yl)cyclopropane-1-carboxamide (CAS No. 1877960-25-2)

The compound 1-(piperidin-3-yl)-N-(propan-2-yl)cyclopropane-1-carboxamide (CAS No. 1877960-25-2) represents a fascinating intersection of structural complexity and potential biological activity, making it a subject of considerable interest in the field of medicinal chemistry. This heterocyclic amide derivative features a cyclopropane ring conjugated with a piperidine moiety, both of which are well-documented scaffolds in drug discovery for their ability to modulate biological targets effectively.

The cyclopropane core is particularly noteworthy due to its strained three-membered ring, which often enhances binding affinity by inducing conformational constraints. In this compound, the cyclopropane unit is linked to a propylamine side chain via an amide bond, further diversified by the presence of a piperidinyl group at the other end. This structural motif suggests potential interactions with proteins and enzymes, particularly those involving hydrophobic and aromatic pockets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The 1-(piperidin-3-yl)-N-(propan-2-yl)cyclopropane-1-carboxamide scaffold has been hypothesized to interact with various biological targets, including kinases and G-protein coupled receptors (GPCRs), due to its ability to adopt multiple conformations while maintaining rigidity at key interaction points. This dual nature makes it an attractive candidate for designing selective inhibitors.

One of the most compelling aspects of this compound is its potential as a lead for developing novel therapeutic agents. The piperidine ring, in particular, is a privileged structure frequently encountered in approved drugs, known for its metabolic stability and favorable pharmacokinetic properties. When combined with the cyclopropane moiety, the resulting molecule may exhibit enhanced solubility and bioavailability compared to traditional amides or ureas.

In light of recent studies, the 1-(piperidin-3-yl)-N-(propan-2-yl)cyclopropane-1-carboxamide structure has been explored in virtual screening campaigns aimed at identifying new chemical entities (NCEs) for treating inflammatory and immunological disorders. Preliminary docking studies suggest that this compound may disrupt key signaling pathways involved in autoimmune diseases by competing with endogenous ligands for receptor binding. The cyclopropane ring’s ability to mimic rigid aromatic systems could be particularly beneficial in stabilizing interactions within these pathways.

The synthesis of this compound presents an intriguing challenge due to the sensitivity of the cyclopropane ring to environmental conditions. However, modern synthetic methodologies have significantly improved the efficiency and scalability of producing such derivatives. Transition-metal-catalyzed reactions, such as palladium-mediated coupling reactions, have been employed to construct the cyclopropane core with high regioselectivity. Additionally, protecting group strategies have been refined to ensure that functional groups are manipulated without compromising overall molecular integrity.

From a pharmacological perspective, the 1-(piperidin-3-yl)-N-(propan-2-yl)cyclopropane-1-carboxamide scaffold offers several advantages over conventional small molecules. Its structural features allow for fine-tuning of physicochemical properties such as lipophilicity and polar surface area (PSA), which are critical determinants of drug-like behavior. Furthermore, its rigid core can be exploited to achieve high binding affinity through π-stacking interactions or hydrophobic effects.

Emerging research also highlights the potential of this compound in addressing neurological disorders. The piperidine moiety’s ability to cross the blood-brain barrier (BBB) makes it an ideal candidate for central nervous system (CNS) drug development. Initial experiments suggest that derivatives of 1-(piperidin-3-yl)-N-(propan-2-yl)cyclopropane-1-carboxamide may modulate neurotransmitter release or receptor activity in models of neurodegeneration and cognitive impairment.

The role of computational tools in optimizing this compound cannot be overstated. Machine learning algorithms have been trained on large datasets containing similar scaffolds to predict optimal modifications that could enhance potency or selectivity. These predictions are then validated experimentally, leading to an iterative design process that accelerates discovery timelines significantly.

In conclusion,1-(piperidin-3-yl)-N-(propan-2-y lcyclopropane -1 -carboxamide (CAS No .1877960 -25 -2) represents a promising candidate for further exploration in medicinal chemistry . Its unique structural features , combined with emerging evidence of biological activity , position it as a valuable tool for developing novel therapeutics across multiple disease areas . As research continues , it is likely that this compound will inspire new generations of drug candidates designed using both experimental and computational approaches .